Cas no 1805329-23-0 (Methyl 4-(difluoromethyl)-2-hydroxypyridine-3-carboxylate)

• Product Name: Methyl 4-(difluoromethyl)-2-hydroxypyridine-3-carboxylate
• CAS No: 1805329-23-0
• MF: C₈H₇F₂NO₃
• MW: 203.142889261246
• CID: 4918534
• Update Time: 2025-05-19

Methyl 4-(difluoromethyl)-2-hydroxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(difluoromethyl)-2-hydroxypyridine-3-carboxylate
• Methyl 4-(difluoromethyl)-2-hydroxypyridine-3-carboxylate

• Inchi： 1S/C8H7F2NO3/c1-14-8(13)5-4(6(9)10)2-3-11-7(5)12/h2-3,6H,1H3,(H,11,12)
• InChI Key： OMMHIAFGVYMPDA-UHFFFAOYSA-N
• SMILES： FC(C1C=CNC(C=1C(=O)OC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 334
• XLogP3: 0.4
• Topological Polar Surface Area: 55.4

Additional information on Methyl 4-(difluoromethyl)-2-hydroxypyridine-3-carboxylate

Methyl 4-(difluoromethyl)-2-hydroxypyridine-3-carboxylate (CAS No. 1805329-23-0): A Key Intermediate in Modern Pharmaceutical Research

Methyl 4-(difluoromethyl)-2-hydroxypyridine-3-carboxylate, identified by its CAS number 1805329-23-0, is a highly significant compound in the realm of pharmaceutical chemistry. This molecule has garnered considerable attention due to its versatile applications as an intermediate in the synthesis of various bioactive molecules. The presence of both hydroxypyridine and difluoromethyl substituents imparts unique chemical properties that make it a valuable building block for drug development.

The difluoromethyl group is particularly noteworthy, as it is frequently incorporated into pharmaceuticals to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. This modification has been extensively studied in the context of antiviral, anticancer, and anti-inflammatory agents. Recent advancements in medicinal chemistry have highlighted the role of such fluorinated compounds in achieving higher efficacy and reduced side effects compared to their non-fluorinated counterparts.

In the context of Methyl 4-(difluoromethyl)-2-hydroxypyridine-3-carboxylate, the hydroxypyridine moiety contributes to its reactivity and functionality, allowing for further derivatization into more complex structures. This compound serves as a crucial precursor in the synthesis of kinase inhibitors, which are pivotal in targeted cancer therapies. The ability to modify the pyridine ring while maintaining the integrity of the difluoromethyl group provides chemists with a high degree of flexibility in designing novel drug candidates.

Recent studies have demonstrated the utility of this compound in the development of small-molecule inhibitors targeting specific enzymes involved in disease pathways. For instance, research published in leading journals has showcased its role in creating potent inhibitors of Janus kinases (JAKs), which play a critical role in inflammatory responses and autoimmune disorders. The incorporation of the difluoromethyl group into these inhibitors has been shown to improve their selectivity and potency, making them promising candidates for clinical trials.

The synthesis of Methyl 4-(difluoromethyl)-2-hydroxypyridine-3-carboxylate involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the functionalization of a pyridine core, followed by the introduction of the hydroxyl and carboxylate groups at strategic positions. The final step often involves introducing the difluoromethyl group through nucleophilic substitution or other fluorination techniques. These synthetic routes are optimized for yield, purity, and scalability, ensuring that pharmaceutical companies can produce this intermediate efficiently.

The significance of this compound extends beyond its use as a synthetic intermediate. It also serves as a model system for studying the effects of structural modifications on biological activity. Computational modeling and experimental studies have been employed to elucidate how changes in the substituents around the pyridine ring influence binding interactions with biological targets. This knowledge is invaluable for designing next-generation drugs with improved pharmacological profiles.

In conclusion, Methyl 4-(difluoromethyl)-2-hydroxypyridine-3-carboxylate (CAS No. 1805329-23-0) is a cornerstone in modern pharmaceutical research. Its unique structural features make it an indispensable tool for synthesizing bioactive molecules with enhanced therapeutic potential. As research continues to uncover new applications for this compound, its importance in drug development is likely to grow even further, solidifying its place as a key intermediate in the pharmaceutical industry.